Cas no 99745-65-0 (Mannitol,d-,[1-3H(N)])

• Product Name: Mannitol,d-,[1-3H(N)]
• CAS No: 99745-65-0
• Molecular Formula: C₆H₁₄O₆
• Molecular Weight: 186.18798160553
• CID: 1002996
• PubChem ID: 71308536

Mannitol,d-,[1-3H(N)] Properties

Names and Identifiers

• D-MANNITOL-(1-3H(N))
• Mannitol,d-,[1-3H(N)]
• D-Mannitol-1,1-C-t2(9CI)
• D-(C~1~,C~1~-~3~H_2_)Mannitol

• InChIKey： FBPFZTCFMRRESA-KOIQRLOXSA-N
• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1/i1T2
• SMILES： O[C@H]([C@@H](C([3H])([3H])O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 186.09548666g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 186.09548666g/mol
• Heavy Atom Count: 12
• Complexity: 105
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Flash Point: 20 °C
• Color/Form: liquid
• Solubility: Water soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols